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Compound of Interest

Compound Name: 2-Chloro-4-methylphenol

Cat. No.: B1207291 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 2-Chloro-4-methylphenol, tailored for researchers, scientists, and drug

development professionals. Strict adherence to these protocols is crucial to ensure personal

safety and regulatory compliance.

Hazard Identification and Classification
2-Chloro-4-methylphenol is a hazardous chemical that requires careful handling. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it with the

following hazard classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

Skin Irritation (Category 2): Causes skin irritation.[2][3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][3]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.[2][3]

Quantitative Data Summary
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The following tables summarize the key quantitative data for 2-Chloro-4-methylphenol.

Physical and Chemical Properties

Property Value Source

Molecular Formula C₇H₇ClO [4]

Molecular Weight 142.58 g/mol [3]

CAS Number 6640-27-3 [2]

Physical State Liquid [3]

Boiling Point 195-196 °C [3]

Density 1.211 g/mL at 25 °C [3]

Flash Point 86 °C (closed cup) [3]

Toxicological Data

Endpoint Value Species Source

LD50 (Oral) 500 mg/kg (ATE) Not specified [1]

LD50 (Dermal) 1,100 mg/kg (ATE) Not specified [1]

LC50 (Inhalation) 11 mg/l (ATE) Not specified [1]

ATE: Acute Toxicity Estimate

Operational Plan: Handling 2-Chloro-4-methylphenol
A systematic approach is essential for the safe handling of 2-Chloro-4-methylphenol. The

following step-by-step operational plan must be followed.

Pre-Handling Procedures
Engineering Controls Verification: Ensure a certified chemical fume hood is operational. An

eyewash station and safety shower must be readily accessible.[5]
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PPE Inspection: Confirm that all required Personal Protective Equipment (PPE) is available,

in good condition, and appropriate for the task.

Documentation Review: Review the Safety Data Sheet (SDS) for 2-Chloro-4-methylphenol
before beginning any work.

Waste Container Preparation: Have a designated and properly labeled hazardous waste

container ready for all chemical waste.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Chloro-4-methylphenol:

PPE Category Specification

Hand Protection

Double-gloving with nitrile gloves for incidental

contact. For prolonged handling or spills, heavy-

duty neoprene or butyl rubber gloves are

recommended.[5]

Eye Protection

Chemical safety goggles are mandatory. A face

shield should be worn in addition to goggles if

there is a risk of splashing.[5]

Skin and Body Protection
A flame-resistant lab coat must be worn at all

times.[5]

Respiratory Protection

A NIOSH-approved respirator with an organic

vapor cartridge is required if working outside a

fume hood is unavoidable.[5]

Handling Protocol
Don PPE: Put on all required PPE before entering the designated handling area.

Work in Fume Hood: Conduct all weighing and transferring of the compound within a certified

chemical fume hood to minimize inhalation exposure.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/product/b1207291?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_4_hydroxymethyl_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_4_hydroxymethyl_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_4_hydroxymethyl_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_4_hydroxymethyl_phenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_4_hydroxymethyl_phenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispensing: When transferring the liquid, do so slowly to avoid splashing. Keep the container

closed when not in use.

Avoid Contamination: Do not allow the chemical to come into contact with skin, eyes, or

clothing.

Post-Handling Procedures
Decontamination: Thoroughly decontaminate the work area with a suitable cleaning agent.

Waste Disposal: Dispose of all contaminated materials, including disposable PPE, in the

designated hazardous waste container.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing work.

Disposal Plan
Proper disposal of 2-Chloro-4-methylphenol and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Liquid Waste: Collect all liquid waste, including reaction mixtures and rinsing solvents, in a

separate, compatible, and clearly labeled hazardous waste container for chlorinated organic

compounds.[5]

Solid Waste: Collect all solid waste contaminated with 2-Chloro-4-methylphenol, such as

contaminated gloves, weighing paper, and disposable labware, in a dedicated, clearly

labeled hazardous waste container.[5]

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.[5]

Disposal Procedure
Container Management: All waste containers must be kept securely closed except when

adding waste.
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Storage: Store waste containers in a designated, well-ventilated secondary containment

area, away from incompatible materials.

Prohibited Disposal: Do not dispose of 2-Chloro-4-methylphenol down the drain or in the

regular trash.[5]

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Exposure Response
Exposure Route First Aid Measures

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove all contaminated clothing while under

the safety shower. Seek immediate medical

attention.[5]

Eye Contact

Immediately flush the eyes with water for at

least 15 minutes, holding the eyelids open. Seek

immediate medical attention.[5][6]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.[5][7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[5][7]

Spill Response
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Spill Size Procedure

Minor Spill (within a fume hood)

Ensure appropriate PPE is worn. Use an

absorbent material (e.g., vermiculite, sand) to

contain and absorb the spill. Carefully collect the

absorbed material into a labeled hazardous

waste container. Decontaminate the spill area

with a suitable solvent and then wash with soap

and water.[5]

Major Spill (outside a fume hood or a large

volume)

Evacuate the immediate area and alert others. If

the spill is flammable, extinguish all ignition

sources. Close the doors to the affected area

and post a warning sign. Contact your

institution's emergency response team or

environmental health and safety department

immediately.[5]
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Pre-Handling

Handling Protocol

Post-Handling

Emergency Response

Start: Pre-Handling Checks

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Inspect Personal Protective Equipment

Review Safety Data Sheet (SDS)

Prepare Labeled Waste Container

Ready for Handling

Don Appropriate PPE

Work in Chemical Fume Hood

Transfer Chemical Carefully

Keep Container Closed When Not in Use

Decontaminate Work Area

Dispose of Contaminated Materials

Wash Hands and Exposed Skin

Procedure Complete

Spill or Exposure Occurs

Initiate Exposure Response

Exposure

Initiate Spill Response

Spill
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Caption: Workflow for Safe Handling of 2-Chloro-4-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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